Cas no 107246-42-4 (L-Isoleucine,2-methyl-, methyl ester)

• Product Name: L-Isoleucine,2-methyl-, methyl ester
• CAS No: 107246-42-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 127503
• Update Time: 2024-01-25

L-Isoleucine,2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,2-methyl-, methyl ester
• L-Isoleucine, 2-methyl-, methyl ester (9CI)

• Inchi： 1S/C8H17NO2/c1-5-6(2)8(3,9)7(10)11-4/h6H,5,9H2,1-4H3/t6-,8-/m0/s1
• InChI Key： AAIGDUCRROAUCG-XPUUQOCRSA-N
• SMILES： C(OC)(=O)[C@](C)([C@@H](C)CC)N

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• PSA: 52.32